Cas no 450416-09-8 (3-Bromo-4-butoxybenzoic acid)
3-Bromo-4-butoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-4-butoxybenzoic acid
- AC1NGRQN
- AN-329
- ARONIS010180
- CTK6E3427
- MolPort-000-900-757
- SBB079974
- STL065761
- CS-0323117
- DTXSID00406528
- AN-329/43341967
- 450416-09-8
- AKOS000319426
- DB-366141
- 3-Bromo-4-butoxybenzoicacid
-
- MDL: MFCD06662499
- Inchi: 1S/C11H13BrO3/c1-2-3-6-15-10-5-4-8(11(13)14)7-9(10)12/h4-5,7H,2-3,6H2,1H3,(H,13,14)
- InChI Key: BVBNHQFKCXIFBR-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=O)O)C=CC=1OCCCC
Computed Properties
- Exact Mass: 272.00481g/mol
- Monoisotopic Mass: 272.00481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 46.5Ų
3-Bromo-4-butoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 024092-500mg |
3-Bromo-4-butoxybenzoic acid |
450416-09-8 | 500mg |
$199.00 | 2023-09-11 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 024092-500mg |
3-Bromo-4-butoxybenzoic acid |
450416-09-8 | 500mg |
3233CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 024092-500mg |
3-Bromo-4-butoxybenzoic acid |
450416-09-8 | 500mg |
3233.0CNY | 2021-07-05 | ||
| TRC | B626705-5mg |
3-Bromo-4-butoxybenzoic Acid |
450416-09-8 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B626705-10mg |
3-Bromo-4-butoxybenzoic Acid |
450416-09-8 | 10mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B626705-50mg |
3-Bromo-4-butoxybenzoic Acid |
450416-09-8 | 50mg |
$ 115.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | D520010-1g |
3-BroMo-4-butoxybenzoic acid |
450416-09-8 | 97% | 1g |
$820 | 2024-05-24 | |
| Alichem | A019098249-1g |
3-Bromo-4-butoxybenzoic acid |
450416-09-8 | 95% | 1g |
$400.00 | 2023-09-01 | |
| eNovation Chemicals LLC | K19961-1g |
3-BROMO-4-BUTOXYBENZOIC ACID |
450416-09-8 | 95% | 1g |
$595 | 2023-09-02 | |
| Chemenu | CM125325-1g |
3-bromo-4-butoxybenzoic acid |
450416-09-8 | 95% | 1g |
$297 | 2024-07-16 |
3-Bromo-4-butoxybenzoic acid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 3-Bromo-4-butoxybenzoic acid
Recent Advances in the Study of 3-Bromo-4-butoxybenzoic Acid (CAS: 450416-09-8) in Chemical Biology and Pharmaceutical Research
3-Bromo-4-butoxybenzoic acid (CAS: 450416-09-8) is a chemically synthesized benzoic acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by the presence of a bromine atom and a butoxy group on the benzoic acid scaffold, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have explored its role as a building block in the synthesis of more complex molecules, as well as its direct biological activities.
One of the key areas of research involving 3-Bromo-4-butoxybenzoic acid is its utility as an intermediate in the synthesis of novel pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of small-molecule inhibitors targeting inflammatory pathways. The bromine moiety in the compound provides a reactive site for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening. This approach has led to the identification of several lead compounds with potent anti-inflammatory activity, highlighting the versatility of 450416-09-8 in drug discovery.
In addition to its role as a synthetic intermediate, 3-Bromo-4-butoxybenzoic acid has been investigated for its direct biological effects. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that this compound exhibits moderate inhibitory activity against certain cytochrome P450 enzymes, suggesting potential applications in drug metabolism studies. The butoxy side chain appears to play a critical role in the compound's interaction with the enzyme active site, as demonstrated by molecular docking simulations. These findings open new avenues for the development of enzyme inhibitors or probes for studying drug-drug interactions.
The physicochemical properties of 450416-09-8 have also been a subject of recent investigation. A comprehensive characterization study published in the Journal of Pharmaceutical Sciences (2023) provided detailed data on the compound's solubility, stability, and crystallinity under various conditions. These properties are particularly important for pharmaceutical formulation development, as they influence the compound's bioavailability and processing characteristics. The study found that 3-Bromo-4-butoxybenzoic acid exhibits good thermal stability and moderate aqueous solubility, making it suitable for various dosage form developments.
Emerging research has also explored the potential of 3-Bromo-4-butoxybenzoic acid in materials science applications. A recent publication in ACS Applied Materials & Interfaces (2024) reported its use as a building block for organic electronic materials. The electron-withdrawing nature of the bromine atom combined with the electron-donating butoxy group creates interesting electronic properties that could be exploited in the design of organic semiconductors or sensing materials. This interdisciplinary application demonstrates the broad utility of this compound beyond traditional pharmaceutical uses.
Looking forward, researchers are particularly interested in exploring the structure-activity relationships of 3-Bromo-4-butoxybenzoic acid derivatives. Several ongoing studies are systematically modifying different positions on the aromatic ring to optimize biological activity while maintaining favorable physicochemical properties. The compound's relatively simple structure and ease of modification make it an ideal platform for such structure-activity relationship studies, which could lead to the discovery of novel therapeutic agents in areas such as oncology, infectious diseases, and metabolic disorders.
450416-09-8 (3-Bromo-4-butoxybenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)